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Compound of Interest

Compound Name: p-Ethoxyfluoroacetanilide

Cat. No.: B15289587 Get Quote

For professionals in research, and drug development, a thorough understanding of the

physicochemical properties of novel compounds is paramount. This document provides a

detailed overview of the available data for p-Ethoxyfluoroacetanilide, a compound of interest

in various scientific domains.

As of the latest literature review, specific experimental data for the melting and boiling points of

p-Ethoxyfluoroacetanilide (CAS No. 64046-57-7), also known as N-(4-ethoxyphenyl)-2-

fluoroacetamide, is not publicly available. While computational estimations exist, experimentally

determined values, crucial for laboratory and industrial applications, have not been identified in

the searched resources.

Physicochemical Data Summary
Due to the absence of experimental data, a quantitative summary table for the melting and

boiling points cannot be provided at this time. Computational property predictions can be found

in databases such as PubChem (CID 46646), but these are theoretical estimations and should

be treated as such until validated by experimental evidence.

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of p-
Ethoxyfluoroacetanilide are contingent on the synthesis and purification of the compound.
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Standard methodologies for such determinations would include:

Melting Point Determination: The melting point would typically be determined using a

calibrated melting point apparatus. A small, purified sample of the crystalline solid is packed

into a capillary tube and heated at a controlled rate. The temperature range over which the

substance melts is then recorded. For high-purity substances, this range should be narrow.

Boiling Point Determination: The boiling point would be determined at a specific atmospheric

pressure, as it is highly dependent on this parameter. For small quantities, methods such as

the Siwoloboff method can be employed, where a small sample is heated in a Thiele tube

alongside a thermometer, and the temperature at which a continuous stream of bubbles

emerges from a sealed capillary is recorded as the boiling point.

Logical Workflow for Physicochemical
Characterization
The logical workflow for obtaining the required physicochemical data for a novel or

uncharacterized compound like p-Ethoxyfluoroacetanilide is outlined below. This process

ensures accurate and reliable data generation for research and development purposes.
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Compound Synthesis & Purification

Physicochemical Property Determination

Data Analysis & Reporting

Synthesis of p-Ethoxyfluoroacetanilide

Purification (e.g., Recrystallization, Chromatography)

Structural Characterization (NMR, MS, etc.)

Melting Point Determination

Purity Confirmed

Boiling Point Determination

Purity Confirmed

Data Analysis and Validation

Reporting in Technical Guide
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Caption: Workflow for Synthesis and Physicochemical Analysis.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain detailing the signaling

pathways modulated by p-Ethoxyfluoroacetanilide or its broader biological activity.
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Elucidating the biological effects of this compound would require a series of in vitro and in vivo

studies, starting with screening assays to identify potential molecular targets and cellular

effects. A general workflow for such an investigation is depicted below.

Initial Biological Screening

Pathway Elucidation

In Vivo Studies

High-Throughput Target Screening

Hit Validation & Dose-Response

Cell-Based Phenotypic Assays

Mechanism of Action Studies

Signaling Pathway Analysis

Efficacy & Toxicity in Animal Models

Pharmacokinetics & Pharmacodynamics
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Caption: Workflow for Investigating Biological Activity.

In conclusion, while p-Ethoxyfluoroacetanilide is a cataloged chemical entity, a

comprehensive experimental dataset regarding its melting point, boiling point, and biological
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activities is not yet available in the public literature. The workflows provided offer a standard

approach for generating this critical information, which is essential for advancing its potential

applications in research and drug development.

To cite this document: BenchChem. [Comprehensive Technical Analysis of p-
Ethoxyfluoroacetanilide: A Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15289587#p-ethoxyfluoroacetanilide-
melting-point-and-boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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